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Compound of Interest

Compound Name: 4-Pentenylboronic acid

Cat. No.: B1354268

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 4-
pentenylboronic acid. The following sections detail its hazards, necessary precautions, and
emergency procedures to ensure its safe use in a laboratory setting.

Hazard Identification and Classification

4-Pentenylboronic acid is classified as a hazardous substance. The following table
summarizes its GHS classification.

Hazard Class Category Hazard Statement

Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation[1]

Skin Irritation 2 H315: Causes skin irritation[2]
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation[3]

Signal Word: Warning

Hazard Pictograms:
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Physical and Chemical Properties

A clear understanding of the physical and chemical properties of 4-pentenylboronic acid is
crucial for its safe handling.

Property Value

Molecular Formula C5H11BO2[1]
Molecular Weight 113.95 g/mol [1]
CAS Number 886747-03-1[1]
Appearance No data available
Boiling Point No data available
Melting Point No data available
Solubility No data available
Hygroscopicity Hygroscopic[4]

Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is paramount to minimize risks
associated with 4-pentenylboronic acid.

Personal Protective Equipment (PPE)

When handling 4-pentenylboronic acid, the following personal protective equipment should
be worn:

o Eye Protection: Safety glasses with side shields or goggles are mandatory.[2][4] A face shield
may be required for operations with a higher risk of splashing.[2]

¢ Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) must be worn.[2][5]
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» Skin and Body Protection: A laboratory coat is required.[6] For larger quantities or when
there is a risk of significant exposure, additional protective clothing may be necessary.[2]

» Respiratory Protection: If dust or aerosols are generated, a dust respirator should be used.
[2] Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.

[415]

Handling Procedures

e Avoid contact with skin and eyes.[4]

Do not breathe dust or aerosols.[4][5]

Wash hands thoroughly after handling.[2][5]

Use only in a well-ventilated area or under a chemical fume hood.[5][6]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.[4]

Minimize dust generation.[2]

Storage Conditions

o Store in a tightly closed container.[2][5]

Keep in a cool, dry, and well-ventilated place.[2]

Protect from moisture as the substance is hygroscopic.[4]

Store away from incompatible materials.[2]

Store locked up.[4][5]

Emergency Procedures
First-Aid Measures
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Exposure Route

First-Aid Procedure

Eye Contact

Immediately rinse cautiously with water for
several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing for at
least 15 minutes. If eye irritation persists, get

medical advice/attention.[4][5]

Skin Contact

Take off immediately all contaminated clothing.
Wash off with plenty of soap and water. If skin

irritation occurs, get medical advice/attention.[4]

[5]

Remove person to fresh air and keep

Inhalation comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.[4][5]
) Clean mouth with water. Get medical attention.
Ingestion

[4]115]

Spill and Leak Procedures

o Ensure adequate ventilation.[4]

e Avoid dust formation.[7]

o Wear appropriate personal protective equipment.[4]

e Sweep up the spilled material and shovel it into a suitable container for disposal.[4]

o Clean the spill area thoroughly.

e Prevent the product from entering drains.

Fire-Fighting Measures

» Suitable Extinguishing Media: Use extinguishing media appropriate for the surrounding fire.
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e Hazardous Combustion Products: In case of fire, hazardous decomposition products such as
carbon monoxide (CO), carbon dioxide (CO2), and oxides of boron may be formed.[4]

o Fire-Fighting Equipment: Wear a self-contained breathing apparatus (SCBA) and full

protective gear.[4]

Disposal Considerations

Dispose of contents and container in accordance with local, regional, and national regulations.
The material should be disposed of at an approved waste disposal plant.[4][5]

Experimental Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of 4-pentenylboronic
acid in a research environment.
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Workflow for Safe Handling of 4-Pentenylboronic Acid

Preparation

Review SDS and
Conduct Risk Assessment

A

Verify Functionality of
Safety Equipment
(Fume Hood, Eyewash, Shower)

A/

Don Appropriate PPE

Handlin%'and Use

Transport Chemical in
Secondary Containment

A

Work in a Well-Ventilated
Area (Fume Hood)

A

Weigh and Handle
Solid to Minimize Dust

A/

Perform Experiment

Post-Ex*;eriment

Decontaminate Glassware
and Work Area

A

Properly Label and
Store Unused Material

A

Dispose of Waste in
Designated Containers

A

Remove PPE and
Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Safe handling workflow for 4-pentenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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